TRIPTOQUINONEB
TRIPTOQUINONEB
Triptoquinone B is an abietane diterpenoid with formula C20H26O4, originally isolated from Tripterygium wilfordii. It has a role as a plant metabolite. It is a cyclic terpene ketone, a member of p-quinones, an abietane diterpenoid, a carbotricyclic compound, a tricyclic diterpenoid and a primary alcohol.
Brand Name:
Vulcanchem
CAS No.:
142937-50-6
VCID:
VC0173658
InChI:
InChI=1S/C20H26O4/c1-11(2)13-9-14(22)17-12(18(13)24)5-6-15-19(17,3)8-7-16(23)20(15,4)10-21/h9,11,15,21H,5-8,10H2,1-4H3/t15-,19+,20-/m1/s1
SMILES:
CC(C)C1=CC(=O)C2=C(C1=O)CCC3C2(CCC(=O)C3(C)CO)C
Molecular Formula:
C20H26O4
Molecular Weight:
330.4 g/mol
TRIPTOQUINONEB
CAS No.: 142937-50-6
Main Products
VCID: VC0173658
Molecular Formula: C20H26O4
Molecular Weight: 330.4 g/mol
| CAS No. | 142937-50-6 |
|---|---|
| Product Name | TRIPTOQUINONEB |
| Molecular Formula | C20H26O4 |
| Molecular Weight | 330.4 g/mol |
| IUPAC Name | (4bS,8S,8aR)-8-(hydroxymethyl)-4b,8-dimethyl-2-propan-2-yl-6,8a,9,10-tetrahydro-5H-phenanthrene-1,4,7-trione |
| Standard InChI | InChI=1S/C20H26O4/c1-11(2)13-9-14(22)17-12(18(13)24)5-6-15-19(17,3)8-7-16(23)20(15,4)10-21/h9,11,15,21H,5-8,10H2,1-4H3/t15-,19+,20-/m1/s1 |
| Standard InChIKey | RYYRZMIBKOKIRO-UIAACRFSSA-N |
| Isomeric SMILES | CC(C)C1=CC(=O)C2=C(C1=O)CC[C@@H]3[C@@]2(CCC(=O)[C@]3(C)CO)C |
| SMILES | CC(C)C1=CC(=O)C2=C(C1=O)CCC3C2(CCC(=O)C3(C)CO)C |
| Canonical SMILES | CC(C)C1=CC(=O)C2=C(C1=O)CCC3C2(CCC(=O)C3(C)CO)C |
| Appearance | Powder |
| Description | Triptoquinone B is an abietane diterpenoid with formula C20H26O4, originally isolated from Tripterygium wilfordii. It has a role as a plant metabolite. It is a cyclic terpene ketone, a member of p-quinones, an abietane diterpenoid, a carbotricyclic compound, a tricyclic diterpenoid and a primary alcohol. |
| PubChem Compound | 11724191 |
| Last Modified | Nov 11 2021 |
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